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Compound of Interest

2-(4-Butylphenyl)-4,4,5,5-
Compound Name:
tetramethyl-1,3,2-dioxaborolane

cat. No.: B1338211

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-butylphenylboronic acid pinacol ester,
focusing on its commercial availability, key chemical data, and practical applications in organic
synthesis. Detailed experimental protocols and visual workflows are included to support
researchers in its successful application.

Introduction

4-Butylphenylboronic acid pinacol ester, also known as 2-(4-butylphenyl)-4,4,5,5-tetramethyl-
1,3,2-dioxaborolane, is an organoboron compound widely utilized in synthetic organic
chemistry. As a stable, solid derivative of 4-butylphenylboronic acid, it serves as a crucial
building block in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-
Miyaura reaction. This reaction is a cornerstone of modern synthesis, enabling the formation of
carbon-carbon bonds to create complex molecules like biaryls, which are prevalent in
pharmaceuticals, agrochemicals, and advanced materials. The pinacol ester group enhances
the compound's stability, making it less prone to dehydration and easier to handle and purify
compared to the corresponding boronic acid.

Chemical and Physical Properties

A summary of the key identifiers and properties for 4-butylphenylboronic acid pinacol ester is
provided below.
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Property Value
2-(4-butylphenyl)-4,4,5,5-tetramethyl-1,3,2-

UPAC Name di(()xabo)r/orl)aney) '

CAS Number 625458-85-7

Molecular Formula C16H25BO2

Molecular Weight 260.18 g/mol

Appearance Solid

SMILES CCCCclccc(ccl)B1OC(C(O1)(C)C)(C)C

InChi Key N/A (Specific Key not readily available in

searched documents)

Data sourced from publicly available chemical databases.

Commercial Availability

The commercial availability of 4-butylphenylboronic acid pinacol ester (CAS: 625458-85-7) is
limited, with a few specialized suppliers listing the compound. It is critical for researchers to
distinguish this compound from its more commonly available isomer, 4-tert-butylphenylboronic
acid pinacol ester (CAS: 214360-66-4). Always verify the CAS number before purchasing.

) Product/Catalo . Available
Supplier Purity . Notes
g Number Quantities

S Listed in catalog.
Apollo Scientific MFCD20527105 N/A N/A 1
Alchimica (via Listed with

_ ROOEL9Z N/A 19,59 N
Reagentia) pricing.[2]
Hangzhou Listed in product
_ _ _ 164004 N/A N/A

Lingrui Chemical catalog.
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Note: "N/A" indicates that the data was not specified in the search results. Researchers should
contact suppliers directly for current stock, pricing, and purity information.

Key Applications & Experimental Protocols

The primary application of 4-butylphenylboronic acid pinacol ester is the Suzuki-Miyaura cross-
coupling reaction. Below are representative protocols for its synthesis and its use in a coupling
reaction.

This protocol describes the synthesis of an arylboronic acid pinacol ester from an aryl halide
using bis(pinacolato)diboron (Bzpinz). This is a common method for preparing the title
compound if it is not commercially available.[3]

Reaction: Ar-X + (pin)B-B(pin) --[Pd catalyst, Base]--> Ar-B(pin) + X-B(pin) (where Ar-X is an
aryl halide, e.g., 4-bromo-1-butylbenzene)

Materials:

Aryl halide (1.0 mmol, 1.0 equiv)

Bis(pinacolato)diboron (Bzpinz) (1.1 mmol, 1.1 equiv)

Palladium catalyst (e.g., Pd(dppf)Clz, 3 mol%)

Base (e.g., Potassium Acetate (KOAc), 3.0 mmol, 3.0 equiv)

Anhydrous solvent (e.g., Dioxane or Toluene, 5 mL)
Procedure:

» To a flame-dried Schlenk flask, add the aryl halide, bis(pinacolato)diboron, potassium
acetate, and the palladium catalyst.

o Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle
three times.

e Add the anhydrous solvent via syringe under the inert atmosphere.
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» Heat the reaction mixture to 80-100 °C and stir for 2-16 hours, monitoring the reaction
progress by TLC or GC-MS.

o After completion, cool the reaction to room temperature and dilute with a suitable organic
solvent (e.g., ethyl acetate).

« Filter the mixture through a pad of celite to remove the catalyst and inorganic salts.
o Wash the filtrate with water and then with brine.

e Dry the organic layer over anhydrous sodium sulfate (Na2S0a), filter, and concentrate under
reduced pressure.

 Purify the crude product by column chromatography on silica gel or by recrystallization to
afford the pure arylboronic acid pinacol ester.

This protocol outlines the coupling of 4-butylphenylboronic acid pinacol ester with an aryl
halide.

Reaction: 4-Bu-Ph-B(pin) + Ar-X --[Pd catalyst, Base]--> 4-Bu-Ph-Ar + X-B(pin) (where Ar-X is
the coupling partner, e.g., a brominated heterocycle)

Materials:

Aryl halide (1.0 mmol, 1.0 equiv)

4-Butylphenylboronic acid pinacol ester (1.2 mmol, 1.2 equiv)

Palladium catalyst (e.g., Pd(PPhs)4, 5 mol%)

Aqueous base (e.g., 2 M Sodium Carbonate (NazCOs), 2.0 mL)

Solvent (e.g., Toluene or DMF, 5 mL)

Procedure:

e In a round-bottom flask, combine the aryl halide, 4-butylphenylboronic acid pinacol ester, and
the palladium catalyst.
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e Add the solvent, followed by the aqueous base solution.

o Fit the flask with a reflux condenser and heat the mixture to 90-110 °C under an inert
atmosphere.

e Stir vigorously for 4-24 hours until the starting material is consumed (monitor by TLC or LC-
MS).

e Cool the reaction to room temperature and transfer the contents to a separatory funnel.
o Add water and extract the product with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate
(MgSOa).

 Filter and concentrate the solvent under reduced pressure.

 Purify the resulting crude solid or oil by flash column chromatography to yield the final biaryl
product.

Visualized Workflows and Mechanisms

Diagrams created with Graphviz provide clear visual representations of key processes involving
4-butylphenylboronic acid pinacol ester.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Catalyst
Pd(0)L2 Regeneration
(Active Catalyst)

Reductive
Elimination

Ar-Ar'
(Product)

Ar-Pd(I)L2-X

Oxidative
Addition

Ar-X
(Aryl Halide)

Ar-Pd(I)L2-Ar

>

Transr $
Ar'-B(pin) A_/

(Boronic Ester)

Base

Click to download full resolution via product page

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Butylphenylboronic
Acid Pinacol Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338211#commercial-availability-of-4-
butylphenylboronic-acid-pinacol-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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